Cas no 1807415-28-6 (2-(3-Bromopropanoyl)-6-methylcinnamic acid)

• Product Name: 2-(3-Bromopropanoyl)-6-methylcinnamic acid
• CAS No: 1807415-28-6
• MF: C₁₃H₁₃BrO₃
• MW: 297.144523382187
• CID: 5000984
• Update Time: 2025-10-28

2-(3-Bromopropanoyl)-6-methylcinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopropanoyl)-6-methylcinnamic acid

• Inchi： 1S/C13H13BrO3/c1-9-3-2-4-11(12(15)7-8-14)10(9)5-6-13(16)17/h2-6H,7-8H2,1H3,(H,16,17)/b6-5+
• InChI Key： WLAKWJVSYLUEBL-AATRIKPKSA-N
• SMILES： BrCCC(C1C=CC=C(C)C=1/C=C/C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2.6
• Topological Polar Surface Area: 54.4

Additional information on 2-(3-Bromopropanoyl)-6-methylcinnamic acid

2-(3-Bromopropanoyl)-6-methylcinnamic Acid: A Comprehensive Overview

2-(3-Bromopropanoyl)-6-methylcinnamic acid, identified by the CAS number 1807415-28-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development, material synthesis, and biochemical research. Recent studies have highlighted its role in various chemical reactions and its ability to serve as a precursor for more complex molecules.

The molecular structure of 2-(3-Bromopropanoyl)-6-methylcinnamic acid comprises a cinnamic acid backbone with a 6-methyl substituent and a 3-bromopropanoyl group attached at the 2-position. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable substrate for further functionalization. Researchers have explored its reactivity in various organic transformations, including coupling reactions and cyclizations, which have yielded promising results in terms of product diversity and yield optimization.

In terms of synthesis, recent advancements have focused on developing efficient and scalable methods for the preparation of 2-(3-Bromopropanoyl)-6-methylcinnamic acid. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high purity levels. Additionally, green chemistry principles have been integrated into these methods, emphasizing the use of environmentally friendly solvents and catalysts.

The applications of 2-(3-Bromopropanoyl)-6-methylcinnamic acid extend beyond traditional chemical synthesis. For instance, it has been employed as a building block in the construction of bioactive molecules with potential therapeutic applications. Recent studies have demonstrated its utility in the design of anti-inflammatory agents and antioxidants, highlighting its potential role in drug discovery pipelines. Furthermore, its ability to form stable complexes with metal ions has opened avenues for its use in coordination chemistry and catalysis.

From a materials science perspective, 2-(3-Bromopropanoyl)-6-methylcinnamic acid has shown promise as a precursor for advanced materials such as polymers and nanoparticles. Its incorporation into polymer matrices has been investigated for enhancing mechanical properties and thermal stability, while its use in nanoparticle synthesis has been explored for applications in drug delivery systems.

In conclusion, 2-(3-Bromopropanoyl)-6-methylcinnamic acid, with its unique structural features and versatile reactivity, continues to be a focal point in contemporary chemical research. As new methodologies and applications emerge, this compound is poised to play an increasingly important role in advancing both academic and industrial endeavors.